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Compound of Interest

Compound Name: 5-Bromo-2-methylquinoline

Cat. No.: B1281031

An In-depth Technical Guide to the Safety and Handling of 5-Bromo-2-methylquinoline

This document provides a comprehensive overview of the safety and handling precautions for
5-Bromo-2-methylquinoline, intended for researchers, scientists, and professionals in drug
development. Due to the limited availability of data for 5-Bromo-2-methylquinoline
specifically, this guide synthesizes information from safety data sheets (SDS) of closely related
bromoquinoline and methylquinoline isomers to present the best available guidance. All
procedures involving this chemical should be conducted following a thorough, site-specific risk
assessment.

Section 1: Hazard Identification and Classification

5-Bromo-2-methylquinoline and its isomers are classified as hazardous. The primary
concerns include irritation to the skin and eyes, potential for acute toxicity if swallowed, and
respiratory irritation.[1][2][3][4][5]

Table 1: GHS Hazard and Precautionary Statements for Bromoquinoline Analogs
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Code

Statement

Classification

Source(s)

Hazard Statements

(H-Codes)
] Acute Toxicity, Oral
H302 Harmful if swallowed. [3114115]
(Category 4)
Harmful in contact Acute Toxicity, Dermal
H312 _ _ [2][5]
with skin. (Category 4)
Skin
H315 Causes skin irritation. Corrosion/Irritation [1112][31[5]
(Category 2)
May cause an allergic ~ Skin Sensitization
H317 . _ [3]
skin reaction. (Category 1)
) Serious Eye
Causes serious eye o
H318 Damage/Eye Irritation [3114]
damage.
(Category 1)
) Serious Eye
Causes serious eye o
H319 L Damage/Eye Irritation [11[2][5][6]
irritation.
(Category 2A)
Acute Toxicity,
H332 Harmful if inhaled. Inhalation (Category [2]
4)
May cause allergy or )
Respiratory
asthma symptoms or S
H334 ) o Sensitization [3]
breathing difficulties if
) (Category 1)
inhaled.
) Specific target organ
May cause respiratory o _
H335 T toxicity — single [2][3][5][6]
irritation.
exposure (Category 3)
Precautionary

Statements (P-Codes)
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P261

Avoid breathing
dust/fume/gas/mist/iva

pors/spray.

Prevention

[21(3][5106][7]

P264

Wash skin thoroughly

after handling.

Prevention

[416]1[7]

P270

Do not eat, drink or
smoke when using

this product.

Prevention

[417]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

Prevention

[21(3][41[5]06]17]

P301+P312

IF SWALLOWED: Call
a POISON CENTER
or doctor/physician if

you feel unwell.

Response

[2]15]

P302+P352

IF ON SKIN: Wash
with plenty of soap

and water.

Response

(11216171

P304+P340

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing.

Response

[2](6][7]

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Response

[1](216]

P405

Store locked up.

Storage

(516171
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Dispose of
contents/container to )

P501 Disposal [4115][6]
an approved waste

disposal plant.

Section 2: Toxicological Information

Specific quantitative toxicological data for 5-Bromo-2-methylquinoline is not readily available.
The information below is based on classifications of related compounds and indicates potential

hazards.

Table 2: Summary of Toxicological Data
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Endpoint Result Species Source(s)
Category 4: Harmful if
Acute Toxicity (Oral) swallowed. No Rat (b logy) [21I3114][5118]
cute Toxici ra a analo
Y quantitative LD50 data Y i
available.
Category 4: Harmful in
Acute Toxicity contact with skin. No )
o Rabbit (by analogy) [2][5][8]
(Dermal) quantitative LD50 data

available.

Acute Toxicity

Category 4: Harmful if
inhaled. No

Data not available

[2]

(Inhalation) gquantitative LC50 data
available.
Skin Category 2: Causes

Corrosion/Irritation

skin irritation.

Data not available

[11(2]315]

Serious Eye

Damage/Irritation

Category 1 or 2A:
Causes serious eye

damage or irritation.

Data not available

[L1[2][31[4][5] (6]

Respiratory or Skin

Sensitization

May cause
sensitization if inhaled

or on skin.

Data not available

[3]

Germ Cell
Mutagenicity

Based on available
data, classification

criteria are not met.

Data not available

[5]

Carcinogenicity

Data for quinoline
supports a
carcinogenicity
classification; data for
methylquinoline

isomers is insufficient.

Data not available

[8]

Reproductive Toxicity

Based on available

data, classification

Data not available

[5]
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criteria are not met.

Category 3: May

STOT-Single ) )

cause respiratory Data not available [21[31[5]
Exposure

Based on available
STOT-Repeated o )

data, classification Data not available [518]

Exposure

criteria are not met.

Section 3: Physical and Chemical Properties

Table 3: Physical and Chemical Properties

Property Value Source(s)
Molecular Formula C10HsBrN [9]
Molecular Weight 222.08 g/mol 9]
Appearance Assumed to be a solid. [3]
] ] 43-48 °C (for 5-
Melting Point o
Bromoquinoline)
_ >110 °C / >230 °F (for 5-
Flash Point o
Bromoquinoline)
Water Solubility No data available.
No data available, but likely
Stability stable under recommended [10]

storage conditions.

Section 4: Handling and Storage

Precautions for Safe Handling:

e Engineering Controls: Use only in a well-ventilated area, preferably within a certified

chemical fume hood.[2][6][7] Ensure safety shower and eyewash stations are accessible.[7]
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» Personal Precautions: Avoid all personal contact, including inhalation of dust or fumes.[11]
Avoid contact with skin, eyes, and clothing.[1][6]

e Hygiene Measures: Wash hands thoroughly after handling.[1][6] Do not eat, drink, or smoke
in work areas.[4][7] Launder contaminated clothing before reuse.[1][11]

Conditions for Safe Storage:

o Container: Keep the container tightly closed and securely sealed.[1][6][7]

e Environment: Store in a cool, dry, and well-ventilated place.[1][6][7]

e Incompatibilities: Store away from incompatible materials and sources of ignition.[6][7]

Section 5: Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against chemical exposure and must be worn when
handling this compound.

Table 4. Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://static.cymitquimica.com/products/54/pdf/sds-OR18818.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://aksci.com/sds/9166DK_SDS.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://aksci.com/sds/9166DK_SDS.pdf
https://aksci.com/sds/6728AB_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR18818.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://aksci.com/sds/9166DK_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://aksci.com/sds/9166DK_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://aksci.com/sds/9166DK_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Category Item Standard(s) Purpose Source(s)
Safety glasses )
o ] Protects against
Eye/Face with side-shields ~ ANSI z287.1, EN
i ] splashes and [LO][12][13]
Protection or chemical 166
dust.
safety goggles.
Face shield ]
Required for
(worn over [12]
splash hazards.
goggles).
Chemical-
resistant,
) ] ] ) ASTM D6319, Prevents skin
Skin Protection impervious [L217112][13]
EN 374 contact.
gloves (e.g.,
nitrile).
Protective Protects skin and
clothing (lab personal [1][12]
coat). clothing.
Closed-toe Protects feet
. [12]
shoes. from spills.
Use if ventilation
) NIOSH-approved o
Respiratory _ is inadequate or
] respirator (e.g., NIOSH (US) ] (1103171
Protection dust is
N95 dust mask).
generated.

Section 6: First Aid Measures

Immediate action is required in case of exposure.

Table 5: First Aid Procedures
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Exposure Route Procedure Source(s)

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, begin [21[41[6]1[71[10]
artificial respiration. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Wash
i the affected area with plenty of
Skin Contact [1][2][4][6][10]
soap and water for at least 15
minutes. If skin irritation

occurs, get medical advice.

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [11[2][4]16]1[10]
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion ] [2][4][6][7][10]
unconscious person. Call a
physician or poison control

center immediately.

Section 7: Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1][4][10][14]

» Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including carbon oxides (CO, COz), nitrogen oxides (NOx), and hydrogen
bromide gas.[2][4][14]
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o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][2][4][10]

Section 8: Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[7] Ensure adequate ventilation.
Wear the full personal protective equipment described in Section 5.[1][7] Avoid breathing
dust and prevent contact with skin and eyes.[11]

e Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[1]

[2]16]1[7]

e Methods for Cleaning Up: Use dry cleanup procedures to avoid generating dust.[11] Sweep,
vacuum, or soak up with inert absorbent material and place it into a suitable, labeled
container for disposal.[1][2][6][11] Decontaminate the spill area after material pickup is
complete.[7]

Section 9: Experimental Protocols

The source documents for this guide, primarily Safety Data Sheets, provide hazard
classifications and safety recommendations. They do not contain detailed experimental
methodologies for the toxicological or physical hazard studies upon which these classifications
are based. For such protocols, researchers should consult specialized toxicological databases
or relevant scientific literature.

Section 10: Visualized Workflow: Chemical Spili
Response

The following diagram illustrates the logical workflow for responding to an accidental release of
5-Bromo-2-methylquinoline.
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Caption: Logical workflow for responding to a 5-Bromo-2-methylquinoline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. spectrumchemical.com [spectrumchemical.com]

. fishersci.fr [fishersci.fr]

. 6-Bromo-2-methylquinoline 97 877-42-9 [sigmaaldrich.com]
. aksci.com [aksci.com]

. cpachem.com [cpachem.com]

. aksci.com [aksci.com]

. chemscene.com [chemscene.com]

. industrialchemicals.gov.au [industrialchemicals.gov.au]

°
© (0] ~ (o)) ()] EEN w N =

. 5-Bromo-2-methylquinoline | CLOH8BrN | CID 12231306 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 10. echemi.com [echemi.com]

e 11. static.cymitquimica.com [static.cymitquimica.com]

e 12. benchchem.com [benchchem.com]

e 13. benchchem.com [benchchem.com]

e 14. 5-Bromoquinoline - Safety Data Sheet [chemicalbook.com]

 To cite this document: BenchChem. [5-Bromo-2-methylquinoline safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281031#5-bromo-2-methylquinoline-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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